Cas no 7682-55-5 (Proline, 4-fluoro-5-oxo-, ethyl ester (7CI,8CI))

• Product Name: Proline, 4-fluoro-5-oxo-, ethyl ester (7CI,8CI)
• CAS No: 7682-55-5
• MF: C₇H₁₀FNO₃
• MW: 175.157605648041
• CID: 982949
• PubChem ID: 45116102
• Update Time: 2025-04-20

Proline, 4-fluoro-5-oxo-, ethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 4-fluoro-5-oxo-, ethyl ester (7CI,8CI)
• ethyl (2S)-4-fluoro-5-oxopyrrolidine-2-carboxylate
• 7682-55-5
• DTXSID20668404
• (2S)-Ethyl 4-fluoro-5-oxopyrrolidine-2-carboxylate
• Ethyl 4-fluoro-5-oxo-L-prolinate

• Inchi： 1S/C7H10FNO3/c1-2-12-7(11)5-3-4(8)6(10)9-5/h4-5H,2-3H2,1H3,(H,9,10)/t4?,5-/m0/s1
• InChI Key： ACMAOSQLXDCZMK-AKGZTFGVSA-N
• SMILES： FC1C(N[C@H](C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 175.06447134g/mol
• Monoisotopic Mass: 175.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų